Cas no 2901103-65-7 ((3-Isopropoxy-5-methylphenyl)(methyl)sulfane)

• Product Name: (3-Isopropoxy-5-methylphenyl)(methyl)sulfane
• CAS No: 2901103-65-7
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6796295
• PubChem ID: 118269205
• Update Time: 2025-06-28

(3-Isopropoxy-5-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-isopropoxy-5-methylphenyl)(methyl)sulfane
• MFCD34770704
• SCHEMBL16956310
• 2901103-65-7
• (3-Isopropoxy-5-methylphenyl)(methyl)sulfane

• Inchi： 1S/C11H16OS/c1-8(2)12-10-5-9(3)6-11(7-10)13-4/h5-8H,1-4H3
• InChI Key： NQMHKMMGKYTQHD-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C=C(C=1)OC(C)C

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.5Ų

Additional information on (3-Isopropoxy-5-methylphenyl)(methyl)sulfane

(3-Isopropoxy-5-methylphenyl)(methyl)sulfane: A Novel Sulfane Derivative with Promising Applications in Medicinal Chemistry

(3-Isopropoxy-5-methylphenyl)(methyl)sulfane, with the chemical identifier CAS No. 2901103-65-7, represents a unique class of sulfane compounds that have garnered increasing attention in the field of medicinal chemistry. This compound, characterized by its 3-isopropoxy and 5-methylphenyl functional groups, exhibits structural features that may contribute to its potential biological activity. Recent studies have highlighted the role of sulfane compounds in modulating cellular redox states and their potential therapeutic applications in neurodegenerative diseases, making this molecule a subject of significant scientific interest.

The molecular structure of (3-Isopropoxy-5-methylphenyl)(methyl)sulfane consists of a phenyl ring substituted with both isopropoxy and methyl groups, along with a sulfane linkage connecting the aromatic ring to a methyl group. This unique architecture may influence its solubility, reactivity, and interaction with biological targets. The presence of the isopropoxy group, which is a common motif in pharmaceutical compounds, could enhance the molecule's metabolic stability and bioavailability, while the methyl substitution may modulate its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (3-Isopropoxy-5-methylphenyl)(methyl)sulfane through catalytic cross-coupling reactions. Researchers have reported the use of transition-metal catalysts, such as palladium-based systems, to achieve high yields in the synthesis of this compound. These synthetic methods are critical for the development of this molecule as a potential lead compound in drug discovery programs targeting specific biological pathways.

One of the most compelling areas of research involving (3-Isopropoxy-5-methylphenyl)(methyl)sulfane is its potential role in modulating cellular redox homeostasis. Sulfane compounds, including derivatives of dimethyl sulfide and trimethyl sulfide, have been shown to act as antioxidants and anti-inflammatory agents. In a 2023 study published in Journal of Medicinal Chemistry, researchers demonstrated that sulfane derivatives can inhibit the activity of inflammatory cytokines and reduce oxidative stress in neuronal cells. This finding suggests that (3-Isopropoxy-5-methylphenyl)(methyl)sulfane may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Another area of investigation is the interaction of (3-Isopropoxy-5-methylphenyl)(methyl)sulfane with metalloproteins and redox-active enzymes. The sulfur-containing moiety of this compound may bind to metal ions such as iron or zinc, which are essential cofactors for many enzymatic reactions. This property could be exploited to design molecules that modulate the activity of metal-dependent enzymes, offering new strategies for treating diseases associated with enzyme dysregulation.

From a pharmacokinetic perspective, the isopropoxy and methyl substituents in (3-Isopropoxy-5-methylphenyl)(methyl)sulfane may influence its metabolic fate. Studies on similar sulfane derivatives have shown that the presence of hydrophobic groups can enhance the compound's ability to cross cell membranes, potentially improving its bioavailability. However, further research is needed to determine the exact metabolic pathways and excretion mechanisms of this specific molecule.

Recent computational models have provided insights into the potential biological targets of (3-Isopropoxy-5-methylphenyl)(methyl)sulfane. Molecular docking studies suggest that this compound may interact with cytochrome P450 enzymes, which are involved in the metabolism of many drugs. This interaction could have implications for drug-drug interactions and the design of novel therapeutic agents. Additionally, the compound's ability to bind to ion channels or receptors remains an area of active investigation.

The synthesis of (3-Isopropoxy-5-methylphenyl)(methyl)sulfane has also been explored in the context of green chemistry. Researchers have developed environmentally friendly methods to produce this compound using non-toxic solvents and energy-efficient catalysts. These approaches are critical for the sustainable development of pharmaceutical compounds, as the pharmaceutical industry faces increasing pressure to reduce its environmental footprint.

While the biological activity of (3-Isopropoxy-5-methylphenyl)(methyl)sulfane is still under investigation, its structural features make it a promising candidate for further exploration. The presence of both isopropoxy and methyl groups, combined with the sulfur-containing linkage, may enable the development of derivatives with tailored properties for specific therapeutic applications. This could lead to the creation of new drugs targeting a range of diseases, from neurodegenerative disorders to inflammatory conditions.

Future research on (3-Isopropoxy-5-methylphenyl)(methyl)sulfane should focus on elucidating its exact mechanism of action and identifying its potential therapeutic applications. Advanced techniques such as mass spectrometry and in vivo imaging could provide valuable insights into the compound's behavior in biological systems. Additionally, the development of structure-activity relationship (SAR) studies could help optimize its properties for drug development.

In conclusion, (3-Isopropoxy-5-methylphenyl)(methyl)sulfane represents an intriguing molecule with potential applications in medicinal chemistry. Its unique structure, combined with the growing understanding of sulfane compounds' biological roles, positions it as a valuable subject for further research. As the field continues to evolve, the exploration of this compound may lead to the discovery of novel therapeutic strategies with significant clinical implications.